Cas no 55746-21-9 ((3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride)

• Product Name: (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride
• CAS No: 55746-21-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1075162
• PubChem ID: 18524876
• Update Time: 2025-06-10

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Chroman-6-ylmethanamine
• 3,4-dihydro-2H-chromen-6-ylmethanamine
• C-Chroman-6-yl-methylamine
• chroman-6-ylmethylamine
• Chroman-6-ylmethylamine , 97
• 1-(3,4-dihydro-2H-chromen-6-yl)methanamine
• SY296976
• (3,4-Dihydro-2h-1-benzopyran-6-yl)methanamine
• G28432
• (3,4-dihydro-2H-chromen-6-ylmethyl)amine
• AKOS000112560
• CS-0258280
• MFCD08445722
• BBL034410
• VS-12518
• 55746-21-9
• (3,4-Dihydro-2H-chromen-6-ylmethyl)amine, AldrichCPR
• DTXSID80594452
• SCHEMBL18000486
• 6-Chromanylmethanamine
• STL406003
• Chroman-6-ylmethylamine , 97%
• DB-072043
• 1-(3,4-Dihydro-2H-1-benzopyran-6-yl)methanamine
• EN300-696533
• XH0568
• (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride

• MDL： MFCD08445722
• Inchi： 1S/C10H13NO/c11-7-8-3-4-10-9(6-8)2-1-5-12-10/h3-4,6H,1-2,5,7,11H2
• InChI Key： IVHMTTRMDOTDKZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CN)=CC=2CCC1

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 291.8±9.0 °C at 760 mmHg
• Flash Point: 139.7±12.0 °C
• PSA: 35.25000
• LogP: 2.17060
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride

Comprehensive Overview of (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 55746-21-9)

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 55746-21-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chromene backbone, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for drug development, especially in areas like neuropharmacology and enzyme inhibition.

The chromene core of (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is a key feature that contributes to its biological activity. Chromene derivatives are widely studied for their antioxidant, anti-inflammatory, and neuroprotective properties. This has led to a surge in searches for "chromene-based therapeutics" and "amine hydrochloride applications" in recent years, reflecting the growing interest in this class of compounds.

In the context of modern drug discovery, (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is often discussed alongside topics like "small molecule drug design" and "targeted therapy." Its molecular structure allows for selective interactions with biological targets, making it a valuable tool for studying receptor binding and signal transduction pathways. These aspects are frequently searched by professionals in pharmacology and biochemistry.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the rising global prevalence of conditions like Alzheimer's disease and Parkinson's disease, researchers are actively investigating chromene derivatives for their neuroprotective effects. Searches for "CNS drug candidates" and "neurodegenerative disease treatments" often highlight the relevance of compounds like (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride.

The synthesis and purification of (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride are also topics of interest in organic chemistry circles. Optimizing its yield and purity is critical for ensuring its efficacy in research applications. Queries such as "amine hydrochloride synthesis" and "chromene derivative purification" are common among chemists seeking to work with this compound.

From a commercial perspective, (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is available through specialized chemical suppliers, often listed under its CAS No. 55746-21-9. Its demand is driven by academic institutions, pharmaceutical companies, and research laboratories focusing on drug discovery and mechanistic studies. The compound's stability and solubility properties are frequently evaluated, as these factors are crucial for experimental success.

In summary, (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 55746-21-9) represents a versatile and scientifically valuable compound. Its applications span from medicinal chemistry to neuroscience, aligning with current trends in biomedical research. As the scientific community continues to explore its potential, this compound remains a subject of significant interest and inquiry.